Cas no 1005305-77-0 (3-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide)

• Product Name: 3-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide
• CAS No: 1005305-77-0
• MF: C₁₉H₂₁ClN₂O₃
• MW: 360.834644079208
• CID: 5508118
• Update Time: 2025-08-05

3-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-2,2-dimethyl-
• 3-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide

• Inchi： 1S/C19H21ClN2O3/c1-19(2,12-20)18(24)21-14-7-8-15-13(11-14)5-3-9-22(15)17(23)16-6-4-10-25-16/h4,6-8,10-11H,3,5,9,12H2,1-2H3,(H,21,24)
• InChI Key： SOSPAQQICPMZHI-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)C(C)(C)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide

3-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide (CAS No. 1005305-77-0)

The compound 3-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide (CAS No. 1005305-77-0) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a chlorinated aromatic ring, a tetrahydroquinoline moiety, and a furan-derived carbonyl group. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery and development. The tetrahydroquinoline moiety in this compound has been shown to exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor binding. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that similar compounds can modulate key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. This suggests that CAS No. 1005305-77-0 could be a promising candidate for further exploration in the treatment of Alzheimer's disease and related conditions.

The inclusion of a furan-2-carbonyl group in the structure adds another layer of complexity and functionality to this compound. Furan derivatives are known for their ability to participate in various chemical reactions, including Michael addition and Diels-Alder reactions. These reactions are widely used in organic synthesis to construct bioactive molecules. Furthermore, the furan moiety can enhance the compound's solubility and stability, making it more suitable for pharmaceutical applications.

One of the most intriguing aspects of this compound is its chlorine substituent. Chlorine atoms are often introduced into organic molecules to improve their pharmacokinetic properties, such as absorption and metabolism. In this case, the chlorine atom is strategically positioned to influence the electronic properties of the molecule without disrupting its overall structure. This balance is crucial for maintaining the compound's bioactivity while ensuring its compatibility with biological systems.

From a synthetic standpoint, the preparation of CAS No. 1005305-77-0 involves a series of multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the tetrahydroquinoline core, followed by the introduction of the furan-derived carbonyl group and the chlorine substituent. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize this process, ensuring high yields and purity.

In terms of applications beyond drug discovery, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, researchers have explored its use as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light at specific wavelengths when excited by an electric current.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on CAS No. 1005305-77-0. These studies have provided insights into its three-dimensional structure and interactions with biological targets at an atomic level. Such information is invaluable for guiding further experimental work and refining its properties for specific applications.

In conclusion, 3-chloro-N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2,2-dimethylpropanamide (CAS No. 1005305-77-0) is a multifaceted compound with immense potential across diverse fields of research and industry. Its complex structure endows it with unique chemical properties that make it an attractive target for further investigation. As ongoing research continues to uncover new applications for this compound